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Compound of Interest

Compound Name: L-threo-Droxidopa-13C2,15N

Cat. No.: B15136037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety and handling guidelines for L-
threo-Droxidopa-13C2,15N, a stable isotope-labeled compound used as an internal standard

in pharmacokinetic studies and other analytical applications. Given that comprehensive safety

data for the isotopically labeled molecule is not extensively published, this guide leverages

information from the well-characterized parent compound, Droxidopa, to establish best

practices for laboratory use. The stable, non-radioactive nature of the 13C and 15N isotopes

means that the chemical and toxicological properties of L-threo-Droxidopa-13C2,15N are

expected to be comparable to those of unlabeled Droxidopa.

Compound Identification and Properties
L-threo-Droxidopa-13C2,15N is a synthetic amino acid precursor of norepinephrine. The

incorporation of stable isotopes allows for its differentiation from the endogenous analyte in

biological matrices during analysis.
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Property Data

Chemical Name
L-threo-3-(3,4-dihydroxyphenyl)serine-1,2-13C2,

15N

Synonyms L-DOPS-13C2,15N

CAS Number
1276295-04-5 (for L-threo-Droxidopa-

13C2,15N)

Molecular Formula C₇¹³C₂H₁₁¹⁵NO₅

Appearance White to off-white solid

Toxicological Data
The toxicological data for L-threo-Droxidopa-13C2,15N is not readily available. Therefore, the

data for the parent compound, Droxidopa, is provided as a reference. It is recommended to

handle the labeled compound with the same precautions as the unlabeled drug.

Hazard Identification Classification

GHS Classification

Skin Irritation (Category 2), Eye Irritation

(Category 2A), Specific target organ toxicity –

single exposure (Category 3), Respiratory

system

Signal Word Warning

Hazard Statements

H315: Causes skin irritation. H319: Causes

serious eye irritation. H335: May cause

respiratory irritation.
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Acute Toxicity Data (for Droxidopa)

Oral LD50 (Rat) >10 g/kg

Subcutaneous LD50 (Rat) 84 mg/kg

Intravenous LD50 (Rat) 16 mg/kg

Subcutaneous LD50 (Mouse) >10 g/kg

LD50: Lethal Dose, 50%. The dose required to kill half the members of a tested population.

Handling and Personal Protective Equipment (PPE)
Proper handling procedures are crucial to ensure the safety of laboratory personnel and to

maintain the integrity of the compound.

General Handling Workflow
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Start Don Appropriate PPE Work in a well-ventilated area
(e.g., fume hood)

Handle compound carefully,
avoiding dust generation Weigh necessary amount Dissolve in appropriate solvent Store unused compound

 in a designated, labeled container Doff PPE End

Spill Occurs

Evacuate immediate area

Wear appropriate PPE

Contain the spill with absorbent material

Carefully collect spilled material
and place in a sealed container

Decontaminate the area
with an appropriate solvent

Dispose of waste according to
 a local regulations

Report the incident to the
 a laboratory supervisor

Start Accurately weigh the
 L-threo-Droxidopa-13C2,15N

Select an appropriate solvent
 (e.g., DMSO, Methanol)

Dissolve the compound in the
 solvent using sonication or vortexing

Dilute to the final volume
 in a volumetric flask

Label the stock solution clearly
 and store appropriately End
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To cite this document: BenchChem. [Safety and Handling of L-threo-Droxidopa-13C2,15N: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15136037#safety-and-handling-guidelines-for-l-threo-
droxidopa-13c2-15n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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